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Compound of Interest

Compound Name: 2-Chloro-1,3,2-dioxaphospholane

Cat. No.: B043518 Get Quote

The reaction of diols with phosphorus trichloride (PCl₃) is a fundamental and widely used

method for the synthesis of cyclic phosphites, particularly cyclic chlorophosphites.[1][2] These

compounds are valuable intermediates in organophosphorus chemistry, serving as precursors

for a wide range of derivatives, including phosphite esters, phosphoramidites, and phosphate

monomers used in the production of polymers.[1][3][4]

The reaction proceeds via the phosphorylation of the diol's hydroxyl groups by the highly

electrophilic phosphorus trichloride.[4][5] This process typically results in the formation of a five

or six-membered ring, depending on whether a 1,2- or 1,3-diol is used, respectively. A key

feature of this reaction is the concomitant release of two equivalents of hydrogen chloride (HCl)

gas.[1][2] To neutralize the corrosive and reactive HCl, a tertiary amine base, such as pyridine

or triethylamine, is commonly employed as an acid scavenger, precipitating out as an

ammonium salt which can be easily removed by filtration.[6][7][8]

Safety Considerations: Phosphorus trichloride is a toxic, corrosive, and highly reactive

substance that reacts vigorously with water.[4] The reaction is often exothermic and generates

large amounts of HCl gas.[1][2][3] Therefore, all manipulations should be performed in a well-

ventilated fume hood, under anhydrous conditions, and with appropriate personal protective

equipment. Careful control of the reaction temperature, typically by cooling the reaction

mixture, is crucial to prevent overreactions and ensure safety.[3][6]
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Reaction Pathway
The general reaction involves the condensation of a diol with phosphorus trichloride in the

presence of a base to form a cyclic chlorophosphite and the corresponding hydrochloride salt.
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Reactants
Products

Diol
(HO-R-OH)

Cyclic Chlorophosphite

2 HCl (byproduct)

Phosphorus Trichloride
(PCl₃)

Base
(e.g., Pyridine)

Hydrochloride Salt
+ Base
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1. Prepare Reaction Mixture
(Diol, Base, Solvent)

2. Cool Mixture to -17°C

Ice-salt bath

3. Add PCl₃ Dropwise

Maintain temp.

4. Stir at Room Temperature (1.5h)

Allow to warm

5. Filter to Remove Precipitate

Pyridine HCl removed

6. Distill Filtrate

Purification

7. Isolate Pure Product

Collect fraction at 56°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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